Cas no 23165-53-9 (4-Chloro-2-methyl isothiocyanate)

4-Chloro-2-methyl isothiocyanate structure
23165-53-9 structure
Product Name:4-Chloro-2-methyl isothiocyanate
CAS No:23165-53-9
MF:C8H6ClNS
MW:183.657939434052
MDL:MFCD00041089
CID:88421
PubChem ID:90021
Update Time:2025-04-18

4-Chloro-2-methyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-2-methylisothiocyanatobenzene
    • 4-Chloro-2-methylphenyl isothiocyanate
    • 4-chloro-1-isothiocyanato-2-methylbenzene
    • 2-methyl-4-chlorophenyl isothiocyanate
    • 3-chloro-6-isothiocyanatotoluene
    • 4-Chlor-2-methyl-phenylisothiocyanat
    • 4-Chlor-2-methyl-phenylsenfoel
    • 4-Chloro-1-Isothiocyanato-2-Methyl-Benzene
    • 4-chloro-2-methylbenzenisothiocyanate
    • Benzene,4-chloro-1-isothiocyanato-2-methyl
    • 4-Chloro-2-methyl isothiocyanate
    • WV8FP23VBE
    • MFCD00041089
    • EINECS 245-472-0
    • F0001-0808
    • Benzene, 4-chloro-1-isothiocyanato-2-methyl-
    • 4-chloranyl-1-isothiocyanato-2-methyl-benzene
    • UNII-WV8FP23VBE
    • NS00027372
    • J-802133
    • 4-chloro-2-methyl-phenyl isothiocyanate
    • 4-Chloro-1-isothiocyanato-2-methylbenzene #
    • SY062081
    • Benzene,4-chloro-1-isothiocyanato-2-methyl-
    • FT-0618035
    • 23165-53-9
    • A816606
    • DTXSID60177747
    • AKOS003352783
    • FT-0618032
    • SCHEMBL1457266
    • 4-PYRIDINEALDOXIMEO-ISOAMYLETHER
    • 4-chloro-2-methylphenyl-isothiocyanate
    • STL197579
    • 4-Chloro-2-methylphenylisothiocyanate
    • DB-046095
    • DTXCID20100238
    • MDL： MFCD00041089
    • Inchi： 1S/C8H6ClNS/c1-6-4-7(9)2-3-8(6)10-5-11/h2-4H,1H3
    • InChI Key： XTYLRVPBHHRTMS-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=C(C)C=1)N=C=S
    • BRN： 2963683

Computed Properties

  • Exact Mass: 182.99100
  • Monoisotopic Mass: 182.991
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.4A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
  • Density: 1.18
  • Melting Point: 33-35°C
  • Boiling Point: 88-90°C 0,4mm
  • Flash Point: 88-90°C/0.4mm
  • Refractive Index: 1.583
  • PSA: 44.45000
  • LogP: 3.38270
  • Sensitiveness: Moisture Sensitive

4-Chloro-2-methyl isothiocyanate Security Information

  • Hazardous Material transportation number：2811
  • Hazard Category Code： 23/24/25
  • Safety Instruction： S23-S26-S36/37/39-S45
  • Hazardous Material Identification： Xn
  • Safety Term：8
  • Packing Group：III
  • Risk Phrases：R20/21/22; R36/37/38
  • Packing Group：III
  • Hazard Level：8
  • HazardClass：8
  • PackingGroup：III

4-Chloro-2-methyl isothiocyanate Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-Chloro-2-methyl isothiocyanate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
008767-1g
4-Chloro-2-methylphenyl isothiocyanate
 23165-53-9 98%
1g
 ￡11.00 2022-03-01
Fluorochem
008767-5g
4-Chloro-2-methylphenyl isothiocyanate
 23165-53-9 98%
5g
 ￡23.00 2022-03-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
C300609-25g
4-Chloro-2-methyl isothiocyanate
 23165-53-9 97%
25g
 ¥1654.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
C300609-5g
4-Chloro-2-methyl isothiocyanate
 23165-53-9 97%
5g
 ¥431.90 2023-09-03
abcr
AB179085-5 g
4-Chloro-2-methylphenyl isothiocyanate, 97%; .
 23165-53-9 97%
5 g
 €148.50 2023-07-20
abcr
AB179085-25 g
4-Chloro-2-methylphenyl isothiocyanate, 97%; .
 23165-53-9 97%
25 g
 €354.80 2023-07-20
Fluorochem
008767-25g
4-Chloro-2-methylphenyl isothiocyanate
 23165-53-9 98%
25g
 ￡90.00 2022-03-01
eNovation Chemicals LLC
Y1235773-1g
Benzene, 4-chloro-1-isothiocyanato-2-methyl-
 23165-53-9 98%
1g
 $200 2024-06-07
eNovation Chemicals LLC
Y1235773-5g
Benzene, 4-chloro-1-isothiocyanato-2-methyl-
 23165-53-9 98%
5g
 $220 2024-06-07
eNovation Chemicals LLC
Y1235773-25g
Benzene, 4-chloro-1-isothiocyanato-2-methyl-
 23165-53-9 98%
25g
 $325 2024-06-07

4-Chloro-2-methyl isothiocyanate Related Literature

Related Categories

23165-53-9 (4-Chloro-2-methyl isothiocyanate) Related Products

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.